6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 6-phenyl-5λ6-thia-4-azaspiro[2.5]octane 5,5-dioxide
• InChI: InChI=1S/C12H15NO2S/c14-16(15)11(10-4-2-1-3-5-10)6-7-12(13-16)8-9-12/h1-5,11,13H,6-9H2
• InChI Key: RCPSXSWECOGTHX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)NS(=O)(=O)C1C3=CC=CC=C3

Description

6-Phenyl-5-thia-4-azaspiro[25]octane 5,5-dioxide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that are optimized for cost-effectiveness and efficiency. These methods often utilize continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality.

Chemical Reactions Analysis

Types of Reactions

6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other substituents under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or other reduced derivatives.

Scientific Research Applications

6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

6-Azaspiro[2.5]octane: A related compound with a similar spirocyclic structure but lacking the phenyl and thia groups.

5-Thia-4-azaspiro[2.5]octane: Another related compound with a similar core structure but different substituents.

Uniqueness

6-Phenyl-5-thia-4-azaspiro[2.5]octane 5,5-dioxide is unique due to its specific combination of functional groups and spirocyclic structure, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.